N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-methylpiperazin-1-yl)acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C16H22N4OS/c1-19-6-8-20(9-7-19)11-15(21)18-16-13(10-17)12-4-2-3-5-14(12)22-16/h2-9,11H2,1H3,(H,18,21)
• InChI Key: TUVUYMHQAWUWEK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-methylpiperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C16H22N4OS and its molecular weight is 318.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

Insecticidal Properties

Research on the synthesis of various heterocyclic compounds, such as pyrrole, pyridine, coumarin, and thiazole derivatives, has shown their potential as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. This demonstrates the utility of such compounds in developing new agrochemicals to protect crops from pests (Fadda et al., 2017).

Antitumor Activity

A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and evaluated for their antitumor activity against a broad panel of human tumor cell lines. This research suggests that such compounds could be developed into novel anticancer drugs, highlighting the role of heterocyclic chemistry in pharmaceutical research (Yurttaş et al., 2015).

Antimicrobial and Bioactivity Studies

The synthesis of novel heterocyclic compounds, such as pyrazole, thiazole, and pyridine derivatives, incorporating various moieties has been investigated for their bioactivity. Some of these compounds exhibit promising inhibition effects on selected bacteria and algae, indicating their potential for development into new antimicrobial agents (Yu et al., 2020).

Pharmacological Investigations

Research into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has explored various heterocycles to improve metabolic stability. Such studies are critical for the development of drugs targeting cancer and other diseases by modulating key signaling pathways (Stec et al., 2011).

Novel Synthesis and Evaluation for Antitumor Properties

The specific compound , N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-methylpiperazin-1-yl)acetamide, has been utilized as a key precursor for synthesizing diverse heterocyclic derivatives, including thiophene, thiazole, and pyrazole rings. These compounds have been evaluated for their antiproliferative activity against various human cancer cell lines, showcasing the compound's utility as a cornerstone for developing potential anticancer agents (Shams et al., 2010).